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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the microinjection of morpholino

antisense oligonucleotides into embryos, a powerful technique for studying gene function

during development. The protocols outlined below are primarily focused on zebrafish (Danio

rerio) and clawed frog (Xenopus laevis), two common model organisms in developmental

biology.

Introduction to Morpholino Microinjection
Morpholinos are synthetic molecules that can block the translation or splicing of a target

mRNA, effectively knocking down the expression of a specific gene.[1][2][3] Microinjection is

the most common method for delivering morpholinos into the large, accessible embryos of

species like zebrafish and Xenopus.[1][3] This technique allows for the transient silencing of a

gene of interest, enabling researchers to study its role in embryonic development.

The general workflow for a morpholino microinjection experiment involves several key stages:

preparation of the morpholino solution, preparation of the embryos, calibration of the

microinjection apparatus, the injection process itself, and subsequent analysis of the resulting

phenotype.
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Experimental Protocols
Morpholino Preparation
Proper preparation of the morpholino stock and working solutions is critical for successful

microinjection.

Protocol 2.1.1: Reconstitution of Lyophilized Morpholinos

Centrifuge the vial of lyophilized morpholino briefly to collect the powder at the bottom.

Add sterile, nuclease-free water to the vial to create a stock solution.[2][4] The manufacturer

(Gene Tools, LLC) suggests resuspending in sterile water or 1X Danieau solution.[4] It is

recommended to avoid using DEPC-treated water as it can damage the morpholinos.[5][6]

To create a 1 mM stock solution, add a volume of water in milliliters that is one-thousandth of

the number of nanomoles of the morpholino in the vial (e.g., for 300 nmol, add 300 µL of

water).[2][6]

Vortex the solution thoroughly. If the morpholino does not fully dissolve, heat the vial at 65°C

for 5-10 minutes and vortex again.[2][7]

Store the stock solution at room temperature in an airtight container to prevent evaporation.

[2][5] Avoid repeated freeze-thaw cycles.[4]

Protocol 2.1.2: Preparation of Working Solution

Thaw the morpholino stock solution at 65°C for 5 minutes to ensure it is completely

dissolved.[8][9]

Dilute the stock solution to the desired working concentration using sterile water or 1X

Danieau solution.[4][8]

Add a tracer dye, such as Phenol Red, to the working solution to a final concentration of 0.1-

1%.[2][8][9] This allows for visualization of the injected solution.

Centrifuge the working solution briefly before loading the injection needle to pellet any

precipitates that could cause clogging.[2]
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Table 1: Recommended Morpholino Concentrations and Dosages

Parameter Zebrafish Xenopus Reference(s)

Stock Concentration 1-3 mM 1 mM [5][9]

Working

Concentration
0.2-1 mM 0.5-1 mM [5][10]

Injection Volume 1-5 nL 5-10 nL [2][11][12]

Typical Dose 1-10 ng/embryo 10-40 ng/embryo [2][11]

Embryo Preparation
Protocol 2.2.1: Zebrafish Embryo Preparation

Collect freshly fertilized embryos (1-cell to 4-cell stage) from mating tanks.[13][14]

Transfer the embryos into a petri dish containing E3 embryo medium.[13]

To immobilize the embryos for injection, create troughs in a 1.5-2% agarose gel cast in a

petri dish.[2][13]

Using a transfer pipette, gently place the embryos into the troughs.[2][13]

Remove excess E3 medium, leaving just enough to keep the embryos moist. This helps to

prevent the embryos from sticking to the needle.[8]

Protocol 2.2.2: Xenopus Embryo Preparation

Obtain fertilized eggs by in vitro fertilization.[15]

Remove the outer jelly coat by treating the embryos with a dejellying solution (e.g., 2%

cysteine in 0.1x MBS, pH 7.8-8.0). Gently agitate until the jelly coats are dissolved.[15]

Wash the dejellied embryos thoroughly with 0.1x Modified Barth's Saline (MBS).[15]

Transfer the embryos to a petri dish coated with a thin layer of agarose for injection.
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Microinjection Setup and Needle Calibration
A standard microinjection setup consists of a stereomicroscope, a micromanipulator, and a

microinjector connected to a nitrogen source.

Protocol 2.3.1: Pulling and Preparing Needles

Pull borosilicate glass capillary tubes using a micropipette puller to create fine-tipped

needles.[8][13] The ideal needle has a short, stiff shank to allow for penetration of the

chorion and yolk without excessive bending or breaking.[2]

Under a microscope, carefully break the very tip of the needle with fine forceps to create a

small opening.[8][11]

The tip can be beveled for easier penetration.[5]

Protocol 2.3.2: Needle Calibration

Load the needle with 2-3 µL of the morpholino working solution using a microloader pipette

tip.[8][14]

Mount the needle onto the micromanipulator.

To calibrate the injection volume, inject a small bolus of the solution into a drop of mineral oil

on a micrometer slide.[9][14]

Measure the diameter of the spherical bolus and calculate the volume using the formula for

the volume of a sphere (V = 4/3πr³).[9][10]

Adjust the injection pressure and duration on the microinjector to achieve the desired

injection volume.[5][14] Typical injection pressures range from 10-30 psi.[5][16]

Microinjection Procedure
Protocol 2.4.1: Injecting Zebrafish Embryos

Position the injection needle at an angle to the embryos in the agarose troughs.
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Using the micromanipulator, carefully pierce the chorion and then the yolk membrane.[13]

Inject the morpholino solution into the yolk, just below the cell(s).[5][8] The injected solution

will be taken up by the cells through cytoplasmic streaming.[5][9]

Withdraw the needle gently.

Inject a cohort of embryos with the experimental morpholino and another with a control

morpholino.

Protocol 2.4.2: Injecting Xenopus Embryos

Inject the morpholino solution into the animal hemisphere of the 1- to 4-cell stage embryos.

[15]

For targeted knockdown in specific tissues, consult fate maps to determine the appropriate

blastomere to inject.[12]

Withdraw the needle gently to minimize damage to the embryo.[15]

Post-Injection Care and Analysis
Protocol 2.5.1: Embryo Incubation

After injection, transfer the embryos to a clean petri dish with fresh embryo medium.[13] For

zebrafish, use E3 medium and incubate at 28.5°C.[8][13] For Xenopus, use 0.1x MBS and

incubate at 16-23°C.[15]

Add a fungicide (e.g., Methylene Blue) to the medium to prevent fungal growth.[17]

Remove any dead or unhealthy embryos daily.[17]

Protocol 2.5.2: Phenotype Analysis

Observe the embryos at regular intervals under a stereomicroscope to score for

developmental phenotypes.

Document the observed phenotypes through imaging.
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At the desired developmental stage, embryos can be fixed for further analysis, such as in

situ hybridization or immunohistochemistry.

Control Experiments
To ensure the specificity of the observed phenotype, several control experiments are essential.

Table 2: Essential Control Experiments for Morpholino Studies
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Control Type Description Purpose Reference(s)

Standard Control

Morpholino

A morpholino with a

sequence that should

not target any

endogenous mRNA in

the model organism.

To control for the

effects of the

microinjection

procedure and the

presence of a

morpholino molecule

itself.

[18]

5-mismatch

Morpholino

A morpholino with the

same sequence as

the experimental

morpholino but with

five mismatched

bases.

To demonstrate that

the observed

phenotype is

sequence-specific.

[18]

Second Non-

overlapping

Morpholino

A different morpholino

that targets a non-

overlapping sequence

of the same mRNA.

To confirm that the

phenotype is due to

the knockdown of the

target gene and not

an off-target effect of

the first morpholino.

[19]

mRNA Rescue

Co-injection of the

experimental

morpholino with a

synthetic mRNA that

encodes the target

protein but is not

recognized by the

morpholino (e.g.,

lacks the 5' UTR

target site).

To demonstrate that

the phenotype can be

reversed by restoring

the function of the

target gene,

confirming specificity.

[5][11][18]

p53 Morpholino Co-

injection

Co-injection of a

morpholino targeting

p53.

To mitigate off-target

apoptosis that can be

induced by some

morpholinos.

[11][20]
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Visualizing the Workflow
The following diagram illustrates the general workflow for a morpholino microinjection

experiment in zebrafish.

Preparation

Microinjection

Analysis

Morpholino
Preparation

Needle
Calibration

Embryo
Preparation

Microinjection

Needle
Preparation

Post-Injection
Incubation

Phenotype
Analysis

Click to download full resolution via product page

Caption: General workflow for morpholino microinjection experiments.

Troubleshooting
Table 3: Common Problems and Solutions in Morpholino Microinjection
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Problem Possible Cause(s) Suggested Solution(s)

Low Embryo Survival

Injection volume too high;

Needle too large; Embryos

damaged during handling;

Morpholino toxicity.

Decrease injection volume;

Use a finer needle; Handle

embryos more gently; Perform

a dose-response curve to

determine the optimal, non-

toxic concentration.[11]

Needle Clogging

Precipitate in the morpholino

solution; Debris from the

embryo.

Centrifuge the working solution

before loading; Backfill the

needle carefully to avoid

introducing dust; If clogged, try

clearing by increasing pressure

or gently breaking the tip

again.[19]

Inconsistent Phenotypes

Variable injection volumes;

Inconsistent injection site;

Morpholino degradation.

Recalibrate the needle

frequently; Ensure consistent

injection into the same region

of the embryo; Prepare fresh

working solutions and store

stock solutions properly.

No Phenotype

Ineffective morpholino design;

Low morpholino dose; Target

gene not essential for the

observed developmental

window.

Design a new morpholino

targeting a different region of

the mRNA; Increase the

morpholino concentration;

Confirm gene expression at

the developmental stage of

interest.

Off-target Effects

High morpholino

concentration; Sequence

similarity to other transcripts.

Perform a dose-response

curve and use the lowest

effective concentration;

Perform control experiments,

especially with a second non-

overlapping morpholino and

mRNA rescue.[18][20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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